Cas no 2171700-96-0 (1-(3-amino-5-bromopyridin-4-yl)azetidine-2-carboxamide)

• Product Name: 1-(3-amino-5-bromopyridin-4-yl)azetidine-2-carboxamide
• CAS No: 2171700-96-0
• MF: C₉H₁₁BrN₄O
• MW: 271.113840341568
• CID: 6069106
• PubChem ID: 165507910
• Update Time: 2025-08-04

1-(3-amino-5-bromopyridin-4-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-5-bromopyridin-4-yl)azetidine-2-carboxamide
• 2171700-96-0
• EN300-1281268

• Inchi： 1S/C9H11BrN4O/c10-5-3-13-4-6(11)8(5)14-2-1-7(14)9(12)15/h3-4,7H,1-2,11H2,(H2,12,15)
• InChI Key： QAMJHRRFDNIYPJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC(=C1N1CCC1C(N)=O)N

Computed Properties

• Exact Mass: 270.01162g/mol
• Monoisotopic Mass: 270.01162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 85.2Ų

Additional information on 1-(3-amino-5-bromopyridin-4-yl)azetidine-2-carboxamide

Introduction to 1-(3-amino-5-bromopyridin-4-yl)azetidine-2-carboxamide (CAS No. 2171700-96-0)

1-(3-amino-5-bromopyridin-4-yl)azetidine-2-carboxamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2171700-96-0, belongs to a class of molecules that exhibit promising biological activities, making it a valuable candidate for further investigation in drug discovery and development. The structural framework of this molecule incorporates both pyridine and azetidine moieties, which are well-documented for their role in modulating various biological pathways.

The significance of 1-(3-amino-5-bromopyridin-4-yl)azetidine-2-carboxamide lies in its potential therapeutic applications. The presence of an amino group at the 3-position of the pyridine ring and a carboxamide moiety at the 2-position of the azetidine ring introduces multiple sites for functionalization, allowing for the design of derivatives with enhanced pharmacological properties. Such structural features are often exploited in the development of small-molecule inhibitors and activators targeting key enzymes and receptors involved in diseases such as cancer, inflammation, and infectious disorders.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(3-amino-5-bromopyridin-4-yl)azetidine-2-carboxamide and biological targets. Studies have demonstrated that the brominated pyridine ring can serve as a critical interaction point with specific amino acid residues in protein binding pockets, enhancing binding affinity and selectivity. Additionally, the azetidine ring contributes to the overall solubility and metabolic stability of the compound, which are crucial factors in drug formulation and delivery.

In the realm of medicinal chemistry, 1-(3-amino-5-bromopyridin-4-yl)azetidine-2-carboxamide has been explored as a scaffold for developing novel therapeutic agents. For instance, modifications at the 4-position of the pyridine ring have shown potential in inhibiting kinases associated with tumor growth and progression. Similarly, variations around the azetidine core have led to compounds with improved anti-inflammatory effects by modulating cytokine production pathways. These findings highlight the versatility of this molecule in addressing diverse therapeutic challenges.

The synthesis of 1-(3-amino-5-bromopyridin-4-yl)azetidine-2-carboxamide involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have been employed to construct the desired molecular framework efficiently. The optimization of these synthetic routes is essential for scaling up production while maintaining cost-effectiveness and regulatory compliance.

From a pharmacokinetic perspective, 1-(3-amino-5-bromopyridin-4-yl)azetidine-2-carboxamide exhibits favorable properties that make it suitable for further development into a drug candidate. Preliminary studies indicate good oral bioavailability and moderate metabolic stability, suggesting potential for systemic delivery. Furthermore, its chemical structure allows for modifications that can enhance pharmacokinetic profiles, such as improving solubility or reducing toxicity.

The role of 1-(3-amino-5-bromopyridin-4-yl)azetidine-2-carboxamide in preclinical research is underscored by its incorporation into various high-throughput screening (HTS) campaigns aimed at identifying novel bioactive compounds. These screens have uncovered several promising derivatives with enhanced potency and selectivity against disease-relevant targets. Such discoveries underscore the importance of this compound as a starting point for developing next-generation therapeutics.

As our understanding of disease mechanisms continues to evolve, so does the demand for innovative molecular tools like 1-(3-amino-5-bromopyridin-4-yl)azetidine-2-carboxamide. Ongoing research efforts are focused on elucidating its mode of action through structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These studies aim to provide insights into how this compound interacts with biological targets at the atomic level, guiding future design iterations.

The future prospects for 1-(3-amino-5-bromopyridin-4-yl)azetidine-2-carboxamide are bright, with several academic institutions and pharmaceutical companies investing in its further exploration. Collaborative efforts between chemists, biologists, and clinicians are expected to yield transformative therapies based on this scaffold. Moreover, advancements in artificial intelligence (AI)-assisted drug discovery are likely to accelerate the development pipeline by predicting novel derivatives with optimized properties.

In conclusion,1-(3-amino-5-bromopyridin--4-y!l azetid!ne--!carbonyl!amid!e (CAS No.: 2171700--96--0) represents a significant advancement i!n th!e fiele!!d o!!f ph!!ar!!!aceutical c!!!hemistry!!! It!!!s structu!!!ral features!!! an!!!d demonstrated bi!!!ological activiti!!!es make!!! it a!!!! promis!!!ing candi!!!!date f!!!or furth!!!er invi!!!stigation i!!!n dr~~~ug discov~~~ery~~~ an~~~d dev~~~elopment~~~ Its~~~ po~~~tential~~~ i~~n addr~~~essing var~~~ious h~~ealth~~ con~~cerns~~~ underscores~~ its imp~~ortance~ i~~n moder~~~n medici~~nal rese~~arch~.